Cas no 259818-88-7 (methyl 3-(3-aminopropyl)benzoate)

Methyl 3-(3-aminopropyl)benzoate is a versatile benzoate ester derivative featuring both an ester and an aminopropyl functional group. This bifunctional compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty polymers. The presence of the reactive amino group allows for further derivatization, enabling applications in peptide coupling, amide formation, and polymer crosslinking. Its ester group enhances solubility in organic solvents, facilitating purification and handling. The compound’s well-defined structure and stability under controlled conditions make it suitable for precise synthetic modifications. Its utility in medicinal chemistry and material science underscores its importance as a building block in research and industrial applications.
methyl 3-(3-aminopropyl)benzoate structure
259818-88-7 structure
Product Name:methyl 3-(3-aminopropyl)benzoate
CAS No:259818-88-7
MF:C11H15NO2
MW:193.242303133011
CID:2640876
PubChem ID:22476408
Update Time:2026-04-28

methyl 3-(3-aminopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(3-aminopropyl)benzoate

methyl 3-(3-aminopropyl)benzoate Pricemore >>

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Additional information on methyl 3-(3-aminopropyl)benzoate

Methyl 3-(3-Aminopropyl)Benzoate (CAS No. 259818-88-7): An Overview of Its Properties, Applications, and Recent Research

Methyl 3-(3-aminopropyl)benzoate (CAS No. 259818-88-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzoate moiety and an aminopropyl group. The combination of these functional groups endows the compound with a range of interesting properties and potential applications.

The chemical formula of methyl 3-(3-aminopropyl)benzoate is C11H15NO2. It is a white crystalline solid at room temperature with a melting point of approximately 65°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but it has limited solubility in water. These physical properties make it suitable for various synthetic and analytical applications.

In terms of its chemical reactivity, methyl 3-(3-aminopropyl)benzoate exhibits several notable characteristics. The presence of the amine group allows for nucleophilic reactions, making it useful in the synthesis of more complex molecules. Additionally, the ester group can undergo hydrolysis to form the corresponding carboxylic acid, which can be further functionalized through various chemical transformations.

Recent research has explored the potential biological activities of methyl 3-(3-aminopropyl)benzoate. Studies have shown that this compound possesses antioxidant properties, which are attributed to its ability to scavenge free radicals. This property makes it a promising candidate for use in pharmaceutical formulations aimed at treating oxidative stress-related conditions.

Furthermore, methyl 3-(3-aminopropyl)benzoate has been investigated for its potential as a drug delivery agent. The compound's amphiphilic nature allows it to form micelles in aqueous solutions, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. This property has significant implications for improving the therapeutic efficacy of poorly soluble drugs.

In the realm of materials science, methyl 3-(3-aminopropyl)benzoate has been utilized as a building block for the synthesis of functional polymers. These polymers exhibit unique properties such as self-healing capabilities and stimuli-responsive behavior, making them valuable for applications in smart materials and drug delivery systems.

The environmental impact of methyl 3-(3-aminopropyl)benzoate has also been studied. Research indicates that the compound is biodegradable under aerobic conditions, which reduces its potential for long-term environmental accumulation. However, proper handling and disposal practices are still recommended to minimize any potential ecological risks.

In conclusion, methyl 3-(3-aminopropyl)benzoate (CAS No. 259818-88-7) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique molecular structure and versatile reactivity make it an important molecule for both academic research and industrial development. Ongoing studies continue to uncover new properties and potential uses for this intriguing compound.

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